Cas no 2680686-27-3 (tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate
• CAS No: 2680686-27-3
• MF: C₁₈H₂₆BrNO₂
• MW: 368.308544635773
• CID: 5620697
• PubChem ID: 165937805
• Update Time: 2025-11-01

tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680686-27-3
• tert-butyl N-{[1-(3-bromophenyl)cyclohexyl]methyl}carbamate
• EN300-28300687
• tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate

• Inchi： 1S/C18H26BrNO2/c1-17(2,3)22-16(21)20-13-18(10-5-4-6-11-18)14-8-7-9-15(19)12-14/h7-9,12H,4-6,10-11,13H2,1-3H3,(H,20,21)
• InChI Key： APRVUICPLNGRCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CNC(=O)OC(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 367.11469g/mol
• Monoisotopic Mass: 367.11469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate

Introduction to tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate (CAS No. 2680686-27-3)

tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate (CAS No. 2680686-27-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including neuroprotective, anti-inflammatory, and analgesic properties.

The structure of tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclohexylmethyl group substituted with a 3-bromophenyl ring. This unique structural arrangement confers the compound with specific physicochemical properties that make it an interesting candidate for various research applications.

Recent studies have highlighted the potential of tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate in modulating the activity of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in various neurological disorders such as Alzheimer's disease. The researchers found that the compound effectively crosses the blood-brain barrier and shows promising neuroprotective effects in animal models.

In addition to its neuroprotective properties, tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) in 2021 reported that the compound significantly reduces inflammation and pain in rodent models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The synthesis of tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate typically involves several steps, including the formation of the cyclohexylmethylamine intermediate and subsequent reaction with tert-butyl chloroformate. The presence of the bromine atom on the phenyl ring adds an additional layer of complexity to the synthesis, but also provides opportunities for further functionalization and derivatization. This versatility makes tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate an attractive starting material for the development of novel therapeutic agents.

In terms of safety and handling, it is important to note that while tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn, and work should be conducted in a well-ventilated area or fume hood.

The potential applications of tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate extend beyond its use as a research tool. Pharmaceutical companies are actively exploring this compound as a lead candidate for drug development. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in treating neurological disorders and chronic pain conditions.

In conclusion, tert-butyl N-{1-(3-bromophenyl)cyclohexylmethyl}carbamate (CAS No. 2680686-27-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.